![molecular formula C17H18N2O3 B5510518 2-(2,6-dimethylphenoxy)-N'-(4-hydroxybenzylidene)acetohydrazide](/img/structure/B5510518.png)
2-(2,6-dimethylphenoxy)-N'-(4-hydroxybenzylidene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of acetohydrazide derivatives typically involves condensation reactions and can be facilitated using methods like solid state ball milling. This green strategy offers an environmentally friendly approach to preparing these compounds, as seen in the work on 2-(2,4-dichlorophenoxy)-N'-(2-hydroxybenzylidene)acetohydrazide complexes (Fekri & Zaky, 2014).
Molecular Structure Analysis
X-ray diffraction analysis has been a crucial tool in determining the crystal structure of these compounds. For example, studies have shown that these compounds can crystallize in various systems and demonstrate different spatial arrangements, as observed in N'-(5-chloro-2-hydroxybenzylidene)-2-(quinolin-8-yloxy) acetohydrazide monohydrate (Li Jia-ming, 2009).
Chemical Reactions and Properties
Chemical properties of acetohydrazides often involve coordination with metal ions and formation of complexes. Their reactivity is influenced by the presence of functional groups like azomethine, which can coordinate with metals (Fekri & Zaky, 2014).
Physical Properties Analysis
The physical properties of these compounds, such as magnetic susceptibility and molar conductance, provide insights into their electronic structure and bonding characteristics. Such properties are often studied using spectroscopic techniques (Fekri & Zaky, 2014).
Chemical Properties Analysis
The chemical properties, including interactions like hydrogen bonding and pi-pi interactions, are crucial in understanding the stability and reactivity of these compounds. Spectroscopic methods like IR, UV-Vis, and NMR are commonly used to explore these aspects (Li Jia-ming, 2009).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(2,6-dimethylphenoxy)-N-[(4-hydroxyphenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-12-4-3-5-13(2)17(12)22-11-16(21)19-18-10-14-6-8-15(20)9-7-14/h3-10,20H,11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPVXUOKSQNPNBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-dimethylphenoxy)-N-[(4-hydroxyphenyl)methylideneamino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.